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Compound of Interest

Compound Name: Topoisomerase II inhibitor 6

Cat. No.: B12398176 Get Quote

This guide provides an objective comparison of the in vivo anti-tumor activity of Paclitaxel

against other therapeutic alternatives, supported by experimental data. It is intended for

researchers, scientists, and drug development professionals.

Mechanism of Action
Paclitaxel is a member of the taxane family of chemotherapeutic agents.[1] Its primary

mechanism of action involves the disruption of the normal function of microtubules, which are

essential for cell division.[2][3] Paclitaxel binds to the β-tubulin subunit of microtubules,

promoting their assembly from tubulin dimers and stabilizing them by preventing

depolymerization.[3][4][5] This interference with microtubule dynamics leads to the formation of

non-functional microtubule bundles, disrupts the formation of the mitotic spindle, and causes

cell cycle arrest at the G2/M phase, ultimately triggering programmed cell death (apoptosis).[2]

[3][5] Further research suggests that paclitaxel also induces apoptosis by binding to the

apoptosis-suppressing protein Bcl-2 and inhibiting its function.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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